Cas no 1245171-58-7 (3-Butyl-1-methyl-1h-pyrazole-5-carboxylic acid)

• Product Name: 3-Butyl-1-methyl-1h-pyrazole-5-carboxylic acid
• CAS No: 1245171-58-7
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5691025
• PubChem ID: 68446936
• Update Time: 2025-05-19

3-Butyl-1-methyl-1h-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1245171-58-7
• LEFLLXQCQNKHCR-UHFFFAOYSA-N
• SCHEMBL2934234
• EN300-1619024
• 3-BUTYL-1-METHYL-1H-PYRAZOLE-5-CARBOXYLICACID
• 3-BUTYL-1-METHYL-1H-PYRAZOLE-5-CARBOXYLIC ACID
• 1-Methyl-3-butyl-1H-pyrazole-5-carboxylic acid
• 1H-Pyrazole-5-carboxylic acid, 3-butyl-1-methyl-
• 3-Butyl-1-methyl-1h-pyrazole-5-carboxylic acid

• Inchi： 1S/C9H14N2O2/c1-3-4-5-7-6-8(9(12)13)11(2)10-7/h6H,3-5H2,1-2H3,(H,12,13)
• InChI Key： LEFLLXQCQNKHCR-UHFFFAOYSA-N
• SMILES： OC(C1=CC(CCCC)=NN1C)=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 341.2±30.0 °C(Predicted)
• pka: 3.12±0.25(Predicted)

Additional information on 3-Butyl-1-methyl-1h-pyrazole-5-carboxylic acid

Introduction to 3-Butyl-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 1245171-58-7) and Its Emerging Applications in Chemical Biology

3-Butyl-1-methyl-1H-pyrazole-5-carboxylic acid, identified by the chemical identifier CAS No. 1245171-58-7, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of pharmacological applications, ranging from antimicrobial to anti-inflammatory effects. The structural motif of pyrazole, characterized by a five-membered ring containing two nitrogen atoms, makes it a versatile scaffold for drug discovery and development.

The 3-butyl-1-methyl-1H-pyrazole-5-carboxylic acid molecule exhibits a distinct arrangement of functional groups that contribute to its reactivity and biological relevance. The presence of a butyl group at the 3-position and a methyl group at the 1-position enhances its solubility and interaction with biological targets, while the carboxylic acid functionality at the 5-position allows for further derivatization and modification. These structural features make it an attractive candidate for medicinal chemistry studies aimed at developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazole derivatives. Studies have demonstrated that compounds containing the pyrazole core can modulate various biological pathways, including enzyme inhibition and receptor binding. Specifically, 3-butyl-1-methyl-1H-pyrazole-5-carboxylic acid has been investigated for its potential role in inhibiting certain enzymes implicated in inflammatory responses. Preliminary in vitro studies suggest that this compound may exhibit anti-inflammatory properties by targeting key signaling molecules such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings align with the broader effort to develop selective inhibitors for treating chronic inflammatory diseases.

Moreover, the structural flexibility of 3-butyl-1-methyl-1H-pyrazole-5-carboxylic acid allows for the synthesis of analogs with enhanced potency and selectivity. Medicinal chemists have leveraged this property to design derivatives that exhibit improved pharmacokinetic profiles. For instance, modifications at the 4-position of the pyrazole ring have been explored to enhance binding affinity to specific protein targets. Such structural optimization strategies are critical in drug development, as they aim to maximize therapeutic efficacy while minimizing side effects.

The compound's relevance extends beyond its potential therapeutic applications. 3-butyl-1-methyl-1H-pyrazole-5-carboxylic acid has also been utilized as a building block in synthetic chemistry for constructing more complex molecules. Its reactive sites provide opportunities for further functionalization, enabling the creation of novel scaffolds with tailored biological activities. This underscores its importance not only as a potential drug candidate but also as a valuable intermediate in organic synthesis.

Recent advances in computational chemistry have further facilitated the study of 3-butyl-1-methyl-1H-pyrazole-5-carboxylic acid. Molecular docking simulations have been employed to predict its interactions with biological targets, providing insights into its mechanism of action. These computational approaches complement experimental studies by allowing researchers to screen large libraries of compounds efficiently. The integration of computational methods with traditional experimental techniques has accelerated the discovery process and enhanced our understanding of this compound's pharmacological properties.

Another area of interest is the synthesis of metal complexes incorporating 3-butyl-1-methyl-1H-pyrazole-5-carboxylic acid as a ligand. Metallo-drugs have emerged as a promising class of therapeutic agents due to their unique ability to target disease-specific biomolecules. The nitrogen atoms in the pyrazole ring can coordinate with transition metals such as copper, zinc, or platinum, forming stable complexes with potential therapeutic applications. These metal complexes have shown promise in preclinical studies for their ability to induce apoptosis in cancer cells and modulate immune responses.

The environmental impact of synthesizing and utilizing 3-butyl-1-methyl-1H-pyrazole-5-carboxylic acid is also a consideration in modern chemical research. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic methods and solvent-free reactions are being explored as alternatives to traditional synthetic approaches. Such sustainable practices align with global initiatives aimed at promoting environmental stewardship in chemical manufacturing.

In conclusion, 3-butyl-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 1245171-58-7) represents a fascinating compound with diverse applications in chemical biology and medicinal chemistry. Its unique structural features make it a valuable scaffold for drug discovery, while its reactivity allows for further derivatization and functionalization. Ongoing research continues to uncover new aspects of its pharmacological potential, reinforcing its significance as a compound worthy of further investigation.